Cas no 1270401-79-0 (2-2-fluoro-5-(trifluoromethyl)phenylpyrrolidine)

• Product Name: 2-2-fluoro-5-(trifluoromethyl)phenylpyrrolidine
• CAS No: 1270401-79-0
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• MDL: MFCD18702370
• CID: 5583213
• PubChem ID: 77131853
• Update Time: 2024-03-01

2-2-fluoro-5-(trifluoromethyl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PYRROLIDINE
• Pyrrolidine, 2-[2-fluoro-5-(trifluoromethyl)phenyl]-
• 1270401-79-0
• AKOS017550446
• EN300-1937600
• 2-2-fluoro-5-(trifluoromethyl)phenylpyrrolidine

• MDL： MFCD18702370
• Inchi： 1S/C11H11F4N/c12-9-4-3-7(11(13,14)15)6-8(9)10-2-1-5-16-10/h3-4,6,10,16H,1-2,5H2
• InChI Key： YHLUXUCPXSFYJZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1CCCN1

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 214.1±40.0 °C(Predicted)
• pka: 9.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines